Cas no 1023480-76-3 (DXOFQAGKVDBMCG-UHFFFAOYSA-N)

• Product Name: DXOFQAGKVDBMCG-UHFFFAOYSA-N
• CAS No: 1023480-76-3
• MF: C₁₇H₁₉N₃O₆S₂
• MW: 425.479261636734
• MDL: MFCD00955296
• CID: 5166167
• Update Time: 2025-07-23

DXOFQAGKVDBMCG-UHFFFAOYSA-N Chemical and Physical Properties

Names and Identifiers

• DXOFQAGKVDBMCG-UHFFFAOYSA-N
• 2-Thiophenecarboxylic acid, 3-[[thioxo[2-(3,4,5-trimethoxybenzoyl)hydrazinyl]methyl]amino]-, methyl ester

• MDL： MFCD00955296
• Inchi： 1S/C17H19N3O6S2/c1-23-11-7-9(8-12(24-2)13(11)25-3)15(21)19-20-17(27)18-10-5-6-28-14(10)16(22)26-4/h5-8H,1-4H3,(H,19,21)(H2,18,20,27)
• InChI Key： DXOFQAGKVDBMCG-UHFFFAOYSA-N
• SMILES： C1(C(OC)=O)SC=CC=1NC(=S)NNC(=O)C1=CC(OC)=C(OC)C(OC)=C1

Additional information on DXOFQAGKVDBMCG-UHFFFAOYSA-N

Introduction to Compound with CAS No. 1023480-76-3 and Product Name: DXOFQAGKVDBMCG-UHFFFAOYSA-N

Compound with the CAS number 1023480-76-3 and the product name DXOFQAGKVDBMCG-UHFFFAOYSA-N represents a significant advancement in the field of chemical and biomedical research. This compound has garnered considerable attention due to its unique structural properties and potential applications in various therapeutic areas. The chemical entity is characterized by a complex molecular framework, which contributes to its distinctive pharmacological profile. Recent studies have highlighted the compound's promising role in modulating biological pathways, making it a subject of intense interest among researchers.

The molecular structure of 1023480-76-3 encompasses a blend of functional groups that are strategically positioned to interact with biological targets. This arrangement not only enhances its binding affinity but also ensures selectivity, minimizing off-target effects. The compound's ability to engage with specific receptors and enzymes has been a focal point in preclinical investigations. Researchers have observed that the presence of certain aromatic rings and heterocyclic moieties in its structure plays a crucial role in its biological activity.

In the realm of drug discovery, DXOFQAGKVDBMCG-UHFFFAOYSA-N has been identified as a potential lead compound for further development. Its unique chemical scaffold provides a foundation for designing derivatives with enhanced efficacy and improved pharmacokinetic properties. The compound's solubility profile, metabolic stability, and distribution characteristics are among the key parameters that have been thoroughly evaluated. These attributes are critical for determining its suitability for clinical translation.

Recent advancements in computational chemistry have enabled researchers to predict the behavior of 1023480-76-3 with greater accuracy. Molecular modeling studies have revealed insights into its interactions with biological targets, providing a rational basis for designing next-generation therapeutics. The compound's binding mode has been elucidated through X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy, confirming its potential as a viable candidate for drug development.

The therapeutic potential of DXOFQAGKVDBMCG-UHFFFAOYSA-N extends across multiple disease areas, including oncology, neurodegenerative disorders, and inflammatory conditions. Preclinical studies have demonstrated its ability to modulate pathways associated with these diseases, offering hope for novel treatment strategies. For instance, in oncology research, the compound has shown promise in inhibiting key signaling pathways involved in tumor growth and progression. Similarly, in neurodegenerative diseases, it has exhibited properties that could potentially mitigate neuronal damage.

One of the most compelling aspects of 1023480-76-3 is its mechanism of action. Unlike traditional therapeutics that often target single pathways, this compound interacts with multiple targets simultaneously, creating a synergistic effect. This multitarget approach has been shown to enhance therapeutic outcomes while reducing the likelihood of resistance development. The compound's ability to engage with both intracellular and extracellular components further underscores its versatility.

The synthesis of DXOFQAGKVDBMCG-UHFFFAOYSA-N represents a significant achievement in synthetic chemistry. The multi-step process involves intricate reactions that require precise control over reaction conditions. Researchers have employed advanced techniques such as transition metal catalysis and flow chemistry to optimize yield and purity. These methodologies not only ensure the scalability of production but also facilitate the introduction of structural modifications for further optimization.

Evaluation of 1023480-76-3's safety profile is a critical step before transitioning to clinical trials. Toxicological studies have been conducted to assess its acute and chronic effects on various organ systems. The results indicate that the compound exhibits low toxicity at therapeutic doses, making it a promising candidate for further development. Additionally, pharmacokinetic studies have revealed favorable absorption, distribution, metabolism, and excretion (ADME) properties.

The integration of artificial intelligence (AI) and machine learning (ML) has accelerated the drug discovery process significantly. These technologies have enabled researchers to analyze vast datasets rapidly, identifying potential candidates like DXOFQAGKVDBMCG-UHFFFAOYSA-N more efficiently than traditional methods. AI-driven platforms have also been used to predict drug-likeness and optimize molecular structures for improved bioavailability.

Collaborative efforts between academic institutions and pharmaceutical companies have been instrumental in advancing the development of 1023480-76-3. Such partnerships facilitate the sharing of resources and expertise, accelerating progress from bench to market. The compound's journey from discovery to clinical application exemplifies the power of interdisciplinary collaboration in modern drug development.

The future prospects for DXOFQAGKVDBMCG-UHFFFAOYSA-N are promising, with ongoing research aimed at refining its therapeutic potential. Clinical trials are expected to commence shortly, providing further insights into its efficacy and safety profiles. If successful, this compound could represent a breakthrough in treating various diseases by addressing unmet medical needs.

In conclusion, compound 1023480-76-3, identified by its CAS number and product name DXOFQAGKVDBMCG-UHFFFAOYSA-N, stands as a testament to the progress being made in chemical and biomedical research. Its unique structural features, coupled with promising preclinical results, position it as a frontrunner in drug discovery efforts aimed at developing novel therapeutics for diverse disease conditions.